Cas no 1806419-38-4 (Methyl 4-bromo-3-(2-cyanoethyl)benzoate)

Methyl 4-bromo-3-(2-cyanoethyl)benzoate structure
1806419-38-4 structure
Product Name:Methyl 4-bromo-3-(2-cyanoethyl)benzoate
CAS No:1806419-38-4
MF:C11H10BrNO2
MW:268.106602191925
CID:4950962
Update Time:2023-08-22

Methyl 4-bromo-3-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-3-(2-cyanoethyl)benzoate
    • Inchi: 1S/C11H10BrNO2/c1-15-11(14)9-4-5-10(12)8(7-9)3-2-6-13/h4-5,7H,2-3H2,1H3
    • InChI Key: AONFBHUWQIVTJA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)OC)C=C1CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.1

Methyl 4-bromo-3-(2-cyanoethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015013744-250mg
Methyl 4-bromo-3-(2-cyanoethyl)benzoate
1806419-38-4 97%
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504.00 USD 2021-06-21
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A015013744-500mg
Methyl 4-bromo-3-(2-cyanoethyl)benzoate
1806419-38-4 97%
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